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Introduction

Linagliptin, a potent and selective dipeptidyl peptidase-4 (DPP-4) inhibitor, is a cornerstone in
the management of type 2 diabetes mellitus. Its efficacy in improving glycemic control is well-
established. The metabolic fate of Linagliptin has been a subject of rigorous investigation to
ensure a comprehensive understanding of its safety and disposition in the human body. While
Linagliptin is notable for its minimal metabolism, with the majority of the drug excreted
unchanged, several minor metabolites have been identified and characterized. This technical
guide focuses on the discovery and origin of a key metabolite, "Hydroxy Methyl Linagliptin,"
scientifically designated as M489(1). This document will delve into the experimental
methodologies employed for its identification and characterization, presenting quantitative data
in a structured format and visualizing the metabolic pathways and experimental workflows.

Discovery of Hydroxy Methyl Linagliptin (M489(1))

The discovery of Hydroxy Methyl Linagliptin was an integral part of the comprehensive
human metabolism studies conducted on Linagliptin. These studies were designed to elucidate
the biotransformation pathways and excretion routes of the parent drug. The primary
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investigation that led to the identification of M489(1) was a human radiolabeled study, a gold-
standard methodology in drug metabolism research.

In this pivotal study, healthy male volunteers were administered a single oral dose of [**C]-
labeled Linagliptin. The use of a radiolabel allowed for the sensitive and specific tracking of all
drug-related material, including the parent drug and its metabolites, in various biological
matrices such as plasma, urine, and feces.

Subsequent analysis of the collected samples revealed that while Linagliptin was the major
component, several minor metabolites were also present. Among these, the metabolite
designated as M489(1) was identified. Structural elucidation, accomplished through
sophisticated analytical techniques, confirmed that M489(1) is formed through the
hydroxylation of the methyl group on the butinyl side chain of the Linagliptin molecule.

Origin and Metabolic Pathway

Hydroxy Methyl Linagliptin (M489(1)) is a product of Phase | metabolism. The formation of
this metabolite involves the enzymatic addition of a hydroxyl (-OH) group to the terminal methyl
group of the but-2-yn-1-yl side chain of Linagliptin. This biotransformation is a common
metabolic pathway for xenobiotics containing alkyl groups. While the specific cytochrome P450
(CYP) isoenzyme responsible for this particular hydroxylation has not been definitively
identified in the provided literature, CYP enzymes are the primary catalysts for such oxidative
reactions.

The metabolic pathway leading to the formation of Hydroxy Methyl Linagliptin can be
visualized as a single-step oxidation reaction.

Hydroxylation
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Figure 1: Metabolic formation of Hydroxy Methyl Linagliptin (M489(1)).

Quantitative Data on Linagliptin Metabolism
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The human radiolabeled study provided quantitative data on the excretion and metabolic profile
of Linagliptin. The following table summarizes the key findings related to the parent drug and its

major metabolites.

. Percentage of
Molecular Weight ( L.
Compound Molecular Formula Administered Dose

g/mol ) .
in Excreta (Oral)
] o ~84.7% (feces),
Linagliptin (Parent) C25H28NsO2 472.54 ]
~5.4% (urine)
Hydroxy Methyl Predominant
} o C25H28N&0Os3 488.54 o
Linagliptin (M489(1)) metabolite in excreta
Main Plasma >10% of parent
] C25H2s8NsOs3 488.54 )
Metabolite (CD 1790) exposure in plasma

Experimental Protocols

The identification and characterization of Hydroxy Methyl Linagliptin (M489(1)) relied on a
combination of advanced analytical techniques. The general workflow and protocols are
detailed below.
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Figure 2: Experimental workflow for the identification of Linagliptin metabolites.

Human Radiolabeled Study Design

e Subjects: Healthy male volunteers.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15813870/docs?utm_src=pdf-body#the-discovery-and-origin-of-hydroxy-methyl-linagliptin-a-technical-overview
https://www.benchchem.com/product/b15813870/docs?utm_src=pdf-body-img#the-discovery-and-origin-of-hydroxy-methyl-linagliptin-a-technical-overview
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15813870?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Dosing: A single oral dose of [**C]-Linagliptin solution.

o Sample Collection: Blood, urine, and feces were collected at predefined intervals over a
period of several days to capture the complete excretion profile.

Sample Preparation

e Plasma: Blood samples were centrifuged to separate plasma. Plasma samples were pooled
for metabolite profiling.

o Urine and Feces: Urine samples were pooled. Feces were homogenized to ensure
representative sampling.

o Extraction: Drug-related material was extracted from the biological matrices using
appropriate organic solvents to concentrate the analytes and remove interfering endogenous
components.

Chromatographic Separation

o Technique: High-Performance Liquid Chromatography (HPLC) with a reversed-phase
column (e.g., C18).

o Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium
formate) and an organic solvent (e.g., acetonitrile or methanol) was likely employed to
achieve optimal separation of the parent drug and its metabolites.

e Detection:

o Radiometric Detection: An online radioactivity detector was used to monitor the elution of
[**C]-labeled components, allowing for the creation of a metabolite profile.

o UV Detection: A UV detector was used to monitor the elution of UV-active compounds.

Mass Spectrometry (MS) for Structural Confirmation

e Technique: High-resolution tandem mass spectrometry (LC-MS/MS) was used for the
accurate mass measurement and structural elucidation of the metabolites.
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« lonization: Electrospray ionization (ESI) in the positive ion mode is typically used for this
class of compounds.

e Analysis:

o Full Scan MS: To determine the molecular weight of the eluting compounds. The mass
difference between the parent drug (m/z 473.2) and the metabolite M489(1) (m/z 489.2)
would indicate the addition of an oxygen atom (+16 Da).

o Product lon Scans (MS/MS): Fragmentation of the molecular ion of M489(1) was
performed to obtain structural information. The fragmentation pattern would be compared
to that of the parent Linagliptin to pinpoint the site of modification on the butinyl side chain.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Definitive Structural Elucidation

» Technique: For unambiguous structure confirmation, the metabolite M489(1) would be
isolated from the biological matrix in sufficient quantities for NMR analysis.

e Analysis:

o H NMR: Would show characteristic shifts for the protons adjacent to the newly introduced
hydroxyl group on the butinyl side chain.

o 13C NMR: Would confirm the presence of a carbon atom bonded to a hydroxyl group.

o 2D NMR (e.g., COSY, HSQC, HMBC): These experiments would be crucial to definitively
establish the connectivity of atoms and confirm the precise location of the hydroxylation on
the methyl group of the butinyl moiety.

Conclusion

The discovery of Hydroxy Methyl Linagliptin (M489(1)) was a result of a meticulous and
systematic investigation into the metabolic fate of Linagliptin in humans. Although a minor
metabolite, its identification through advanced analytical techniques such as radiolabeling,
liquid chromatography, mass spectrometry, and NMR spectroscopy, provides a complete
picture of Linagliptin's biotransformation. This in-depth understanding of the drug's metabolism
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is fundamental to its overall safety profile and is a critical component of the data required for
regulatory approval and safe clinical use. The experimental protocols outlined in this guide
represent the standard and rigorous approach employed in modern drug development to
characterize the metabolic pathways of new chemical entities.

» To cite this document: BenchChem. [The Discovery and Origin of Hydroxy Methyl Linagliptin:
A Technical Overview]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15813870/docs#the-discovery-and-origin-of-hydroxy-
methyl-linagliptin-a-technical-overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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